Propyl Itraconazole

Specification

• CAS No.: 74855-91-7
• Molecular Formula: C34H36Cl2N8O4
• Molecular Weight: 691.6 g/mol
• IUPAC Name: 4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-propyl-1,2,4-triazol-3-one
• Standard InChI: InChI=1S/C34H36Cl2N8O4/c1-2-13-44-33(45)43(24-39-44)28-6-4-26(5-7-28)40-14-16-41(17-15-40)27-8-10-29(11-9-27)46-19-30-20-47-34(48-30,21-42-23-37-22-38-42)31-12-3-25(35)18-32(31)36/h3-12,18,22-24,30H,2,13-17,19-21H2,1H3/t30-,34-/m0/s1
• Standard InChI Key: JAKXPLQZZCVGBG-NHZFLZHXSA-N
• Isomeric SMILES: CCCN1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC[C@H]5CO[C@](O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl
• SMILES: CCCN1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl
• Canonical SMILES: CCCN1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl

Introduction

Chemical Properties and Structure

Propyl Itraconazole possesses the molecular formula C34H36Cl2N8O4 with a molecular weight of 691.61 g/mol. The structure features characteristic dichlorophenyl, triazole, and dioxolan groups similar to those found in itraconazole. The compound's full chemical name is 4-[4-[4-[4-[[cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-propyl-1,2,4-triazol-3-one.

Predicted physical properties of propyl itraconazole include a boiling point of 848.7±75.0°C and a density of 1.42±0.1 g/cm³. Its predicted pKa value of 6.38±0.40 provides insight into its acid-base behavior, which influences its solubility and stability in various pharmaceutical formulations and biological environments. These properties are critical for understanding how the compound behaves during manufacturing processes and quality control testing.

Table 1: Chemical Properties of Propyl Itraconazole

Property	Value
CAS Number	74855-91-7
Molecular Formula	C34H36Cl2N8O4
Molecular Weight	691.61 g/mol
Boiling Point (Predicted)	848.7±75.0°C
Density (Predicted)	1.42±0.1 g/cm³
pKa (Predicted)	6.38±0.40
FDA UNII	ZW54NFM2IC

The complex molecular structure of propyl itraconazole contributes to its specific chemical behavior and reactivity. The presence of multiple aromatic rings, nitrogen-containing heterocycles, and the dioxolane ring system creates a unique three-dimensional architecture that determines its interactions with biological systems and analytical instruments. Understanding these structural features is essential for developing effective analytical methods for detecting and quantifying this compound in pharmaceutical samples.

Synonyms and Nomenclature

Synonym
Propyl Itraconazole
Itraconazole Impurity C
Itraconazole EP Impurity C
Itraconazole Propyl Analog
4-[4-[4-[4-[[cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-propyl-3H-1,2,4-triazol-3-one
4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-propyl-1,2,4-triazol-3-one

The variety of names associated with propyl itraconazole reflects its importance across different regulatory frameworks and pharmacopeial standards. The European Pharmacopoeia (EP) specifically identifies it as "Impurity C" in its monograph for itraconazole, establishing acceptable limits for its presence in pharmaceutical grade itraconazole. This standardization ensures consistency in quality control testing and reporting across different laboratories and jurisdictions.

Manufacturer	Product Number	Product Description	Packaging	Price (USD)
TRC	P837500	Propyl Itraconazole	1 mg	$195
Biosynth Carbosynth	ID27219	cis-(±)-4-[4-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-propyl-3H-1,2,4-triazol-3-one	1 mg	$318
American Custom Chemicals Corporation	API0027004	ITRACONAZOLE IMPURITY C 95.00%	5 MG	$501.05
Biosynth Carbosynth	ID27219	cis-(±)-4-[4-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-propyl-3H-1,2,4-triazol-3-one	2 mg	$578.10
Biosynth Carbosynth	ID27219	cis-(±)-4-[4-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-propyl-3H-1,2,4-triazol-3-one	5 mg	$1051.10

Research Findings and Related Studies

While direct research on propyl itraconazole itself is limited in the available literature, studies on related compounds provide context for understanding its potential significance. One notable area of research involves the combination of propyl-containing compounds with azole antifungals to enhance their efficacy against resistant fungal strains.

A study investigating the influence of propyl gallate (PG), an antioxidant with a propyl group, on the in vitro antifungal activity of itraconazole and fluconazole demonstrated significant potential for combination therapy. The research showed that PG-triazole combinations markedly reduced the inhibitory azole concentration needed against azole-resistant isolates of Candida albicans. Specifically, the MIC90 (minimum inhibitory concentration for 90% of isolates) for itraconazole decreased from 1 μg/ml to 0.125 μg/ml when combined with PG at 400 μg/ml.